Cas no 2548983-15-7 (4-({4-[6-Methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile)

• Product Name: 4-({4-[6-Methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile
• CAS No: 2548983-15-7
• MF: C₂₁H₂₆N₆
• MW: 362.471343517303
• CID: 5311021
• PubChem ID: 154883586
• Update Time: 2025-06-12

4-({4-[6-Methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• F6619-4887
• 4-({4-[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile
• 2548983-15-7
• AKOS040709230
• 4-({4-[6-Methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile

• Inchi： 1S/C21H26N6/c1-17-14-20(24-21(23-17)27-8-2-3-9-27)26-12-10-25(11-13-26)16-19-6-4-18(15-22)5-7-19/h4-7,14H,2-3,8-13,16H2,1H3
• InChI Key： XLMVUXLVFSPXRE-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC(C#N)=CC=2)CCN(C2C=C(C)N=C(N=2)N2CCCC2)CC1

Computed Properties

• Exact Mass: 362.22189485g/mol
• Monoisotopic Mass: 362.22189485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 59.3Ų

Additional information on 4-({4-[6-Methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile

Professional Introduction to 4-({4-[6-Methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile (CAS No. 2548983-15-7)

4-({4-[6-Methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile, identified by its CAS number 2548983-15-7, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its structural complexity and potential therapeutic applications. The presence of multiple functional groups, including a benzonitrile moiety and a piperazine ring, makes it a promising candidate for further investigation in drug discovery and development.

The compound's structure features a benzonitrile group attached to a piperazine ring, which is further linked to a pyrimidine derivative. The pyrimidine ring itself is substituted with a methyl group and a pyrrolidin-1-yl moiety, contributing to the molecule's unique chemical properties. This intricate arrangement of functional groups suggests that 4-({4-[6-Methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile may exhibit diverse biological activities, making it a valuable subject for pharmacological research.

In recent years, there has been growing interest in the development of novel compounds that target specific biological pathways associated with various diseases. The piperazine ring, in particular, is known for its ability to interact with biological targets such as receptors and enzymes. This property has made piperazine derivatives attractive candidates for the development of drugs targeting neurological disorders, cardiovascular diseases, and other conditions.

The benzonitrile group in the molecule can also contribute to its pharmacological activity by participating in hydrogen bonding interactions with biological targets. Additionally, the pyrimidine derivative may play a role in modulating enzyme activity or receptor binding. These interactions are critical for understanding the potential therapeutic effects of 4-({4-[6-Methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile.

Recent studies have demonstrated the importance of structural diversity in drug discovery programs. Compounds with complex structures often exhibit unique biological activities that cannot be predicted from simpler molecules. The multifaceted nature of 4-{(4-[6-Methylpyrimidin]-4-yloxy)piperazinomethyl}benzonitrile, as indicated by its CAS number 2548983-15-7, makes it an intriguing candidate for further exploration.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of the molecule. These techniques are essential for achieving the desired structural features and ensuring that the final product meets the stringent requirements of pharmaceutical research.

Evaluation of the pharmacological properties of 2548983-15⁷ is crucial for determining its potential as a therapeutic agent. In vitro studies have been conducted to assess its interaction with various biological targets, including enzymes and receptors relevant to human health. These studies provide valuable insights into the compound's mechanism of action and help identify possible applications in medicine.

The benzonitrile moiety has been shown to exhibit antimicrobial properties in some cases, which could make this compound useful for developing new antibiotics or antifungal agents. Additionally, the piperazine ring may contribute to its ability to modulate neurotransmitter systems, making it a candidate for treating neurological disorders such as depression or epilepsy.

In conclusion, 4-{(4-[6-Methylpyrimidin]-4-yloxy)piperazinomethyl}benzonitrile (CAS No. 2548983-15-7) is a structurally complex compound with potential therapeutic applications. Its unique combination of functional groups makes it an attractive candidate for further pharmacological investigation. Advances in synthetic chemistry and computational modeling are expected to enhance our understanding of its properties and pave the way for new drug discoveries.